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Understanding Organophosphorus Pesticides

Organophosphorus pesticides (OPs) are a large class of insecticides. Their primary mechanism of action is

the inhibition of the enzyme acetylcholinesterase (AChE) in the nervous system, leading to an accumulation

of acetylcholine and overstimulation of cholinergic synapses [1] [2] [3]. This results in the characteristic

cholinergic crisis.

The table below summarizes the core aspects of OP pesticide toxicity:

Aspect Description

Primary Molecular
Target

Acetylcholinesterase (AChE) enzyme [2] [3] [4].

Main Toxic
Mechanism

Irreversible phosphorylation of serine residue in AChE's active site, preventing

breakdown of acetylcholine [5] [3].

Clinical
Manifestations

Muscarinic (salivation, lacrimation, bronchorrhea), nicotinic (muscle

fasciculations, weakness), and CNS effects (agitation, seizures, coma) [1] [3].

Key Treatment Atropine (antagonizes muscarinic effects) and oxime reactivators (e.g.,

pralidoxime to reactivate AChE) [1] [4].
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Variability Among Organophosphorus Pesticides

It is crucial to note that organophosphorus poisoning is not a single entity. Different OPs can have varying

clinical courses and responses to treatment [6]. The following diagram outlines the key factors that

contribute to this variability.
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Supporting data for these differences includes:

Clinical Outcomes: A prospective cohort study found significant differences in mortality and need for
intubation between Chlorpyrifos, Dimethoate, and Fenthion, with Dimethoate having the highest

fatality rate [6].
Response to Treatment: Acetylcholinesterase inhibited by Fenthion or Dimethoate responded poorly

to pralidoxime treatment compared to Chlorpyrifos-inhibited AChE [6].
Toxicity Classification: OPs are classified by their rat LD50, ranging from extremely toxic (<10

mg/kg, e.g., Parathion) to low toxicity (1000-5000 mg/kg, e.g., Malathion) [3] [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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